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Compound of Interest

Compound Name: Chlorodifluoroacetamide

Cat. No.: B1581516 Get Quote

Introduction
Chlorodifluoroacetamide (CAS No. 354-28-9) is a halogenated amide that has garnered

significant interest within the scientific community, particularly in the realm of medicinal

chemistry and drug development.[1][2][3] Its unique chemical structure, featuring both chlorine

and fluorine atoms on the alpha-carbon, imparts distinct reactivity that makes it a valuable tool

for researchers. This guide provides an in-depth exploration of chlorodifluoroacetamide,

covering its fundamental properties, synthesis, safety considerations, and its emerging

applications as a covalent modifier in targeted therapies. The information presented herein is

intended to equip researchers, scientists, and drug development professionals with the

essential knowledge to effectively and safely utilize this compound in their work.

Physicochemical Properties
Understanding the physicochemical properties of chlorodifluoroacetamide is paramount for

its application in experimental settings. These properties influence its solubility, stability, and

reactivity.
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Property Value Source

CAS Number 354-28-9 PubChem[1], NIST[2]

Molecular Formula C₂H₂ClF₂NO PubChem[1], NIST[2]

Molecular Weight 129.49 g/mol PubChem[1], EPA[4]

IUPAC Name 2-chloro-2,2-difluoroacetamide PubChem[1]

Synonyms

Difluorochloroacetamide,

Acetamide, 2-chloro-2,2-

difluoro-

PubChem[1], NIST[2]

Appearance
Not explicitly stated, likely a

solid
General chemical knowledge

Boiling Point 122 °C (for the parent acid) Sigma-Aldrich

Melting Point 20-23 °C (for the parent acid) Sigma-Aldrich

Density
1.54 g/mL at 25 °C (for the

parent acid)
Sigma-Aldrich

Synthesis and Reactivity
The synthesis of chloroacetamide derivatives can be achieved through various methods, often

involving the reaction of a secondary amine with chloroacetyl chloride in an aqueous phase

with an inorganic alkali acting as an acid-binding agent.[5] A general method for synthesizing

compounds with a -CH=CF₂ moiety involves the use of sodium chlorodifluoroacetate.[6] The

parent acid, chlorodifluoroacetic acid, can be used as a starting material for the synthesis of

chlorodifluoroacetamide.

The reactivity of chlorodifluoroacetamide is of particular interest. While chloroacetamides are

generally considered highly reactive, the presence of two fluorine atoms in

chlorodifluoroacetamide modulates its electrophilicity.[7] This "tunable" reactivity makes it a

suitable electrophile for covalent inhibitors, a class of drugs that form a permanent bond with

their target protein.[7]
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Application in Drug Development: A Covalent
Warhead
A significant application of chlorodifluoroacetamide in modern drug discovery is its use as a

"covalent warhead" in the design of targeted covalent inhibitors (TCIs). TCIs offer the

advantage of prolonged and enhanced pharmacological effect due to the irreversible binding to

their target.

Covalent Inhibition of SARS-CoV-2 3CL Protease
A notable example of chlorodifluoroacetamide's application is in the development of covalent

inhibitors for the 3C-like protease (3CLpro) of SARS-CoV-2, the virus responsible for COVID-

19.[8][9][10][11][12] 3CLpro is a crucial enzyme for viral replication, making it a prime target for

antiviral therapies.[8][9]

Researchers have successfully incorporated a chlorofluoroacetamide (CFA) moiety into

peptide-based scaffolds to create potent inhibitors of 3CLpro.[8][13] X-ray crystallography has

revealed that these CFA-containing inhibitors form a covalent bond with the catalytic cysteine

residue (Cys145) in the active site of the enzyme, thereby inactivating it.[8][9] One such

compound, designated YH-6, demonstrated strong antiviral activity in infected cells,

comparable to the approved antiviral drug nirmatrelvir.[8][9]

The following diagram illustrates the general mechanism of covalent inhibition of a cysteine

protease by a chlorodifluoroacetamide-based inhibitor.
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Caption: Covalent inhibition mechanism of a cysteine protease.

Safety Data Sheet (SDS) Overview
Handling chlorodifluoroacetamide requires strict adherence to safety protocols as outlined in

its Safety Data Sheet. The following is a summary of the key safety information.

Hazard Identification
Chlorodifluoroacetamide is classified as hazardous.[1] The GHS classifications indicate that

it is:

Harmful if swallowed (Acute toxicity, oral).[1]

Harmful in contact with skin (Acute toxicity, dermal).[1]

Causes skin irritation.[1][14]

Causes serious eye irritation.[1][14]

Harmful if inhaled (Acute toxicity, inhalation).[1]
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May cause respiratory irritation.[1][14]

Some sources indicate more severe hazards, stating it can be Fatal if swallowed or in contact

with skin.

Precautionary Measures and Personal Protective
Equipment (PPE)
Given the hazards, stringent precautionary measures are necessary when handling this

compound.

Experimental Protocol: Safe Handling of Chlorodifluoroacetamide

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[14]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet European standard EN 166 or

equivalent.[14]

Hand Protection: Wear impervious protective gloves.[14] Inspect gloves before use.

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[14]

Respiratory Protection: For large-scale operations or in case of emergency, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.[14]

Hygiene Practices:

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[14]

Take off contaminated clothing and wash it before reuse.

The following diagram outlines the essential PPE for handling chlorodifluoroacetamide.
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Caption: Required Personal Protective Equipment (PPE) workflow.

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.

If on Skin: Gently wash with plenty of soap and water. Immediately call a POISON CENTER

or doctor.
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[14] Call

a POISON CENTER or doctor if you feel unwell.[14]

If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[14] Get medical attention.[14]

Storage and Disposal
Store chlorodifluoroacetamide in a tightly closed container in a dry and well-ventilated place.

The storage area should be locked up or accessible only to qualified or authorized personnel.

Dispose of contents and container to an approved waste disposal plant.

Conclusion
Chlorodifluoroacetamide is a versatile chemical entity with significant potential in drug

discovery, particularly as a covalent warhead for targeted inhibitors. Its modulated reactivity

offers a balance between stability and the ability to form covalent bonds with therapeutic

targets. As research in this area continues, we can anticipate the development of novel

therapeutics leveraging the unique properties of this and similar halogenated compounds.[15]

[16] However, the hazardous nature of chlorodifluoroacetamide necessitates a thorough

understanding of and adherence to strict safety protocols to ensure the well-being of laboratory

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.fishersci.co.uk/gb/en/browse/cas/354-28-9
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/43513
https://patents.google.com/patent/CN102887832A/en
https://patents.google.com/patent/CN102887832A/en
http://www.orgsyn.org/demo.aspx?prep=CV5P0390
https://pmc.ncbi.nlm.nih.gov/articles/PMC9936582/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9936582/
https://pubmed.ncbi.nlm.nih.gov/36229406/
https://pubmed.ncbi.nlm.nih.gov/36229406/
https://kyushu-u.elsevierpure.com/en/publications/discovery-of-chlorofluoroacetamide-based-covalent-inhibitors-for-/
https://www.semanticscholar.org/paper/Discovery-of-Chlorofluoroacetamide-Based-Covalent-2-Hirose-Shindo/37acd88a3d33e7a400b98cfd60f1d79f8af63da5
https://www.semanticscholar.org/paper/Discovery-of-Chlorofluoroacetamide-Based-Covalent-2-Hirose-Shindo/37acd88a3d33e7a400b98cfd60f1d79f8af63da5
https://www.semanticscholar.org/paper/Discovery-of-Chlorofluoroacetamide-Based-Covalent-2-Hirose-Shindo/37acd88a3d33e7a400b98cfd60f1d79f8af63da5
https://thebiogrid.org/236284/publication/discovery-of-chlorofluoroacetamide-based-covalent-inhibitors-for-severe-acute-respiratory-syndrome-coronavirus-2-3cl-protease.html
https://thebiogrid.org/236284/publication/discovery-of-chlorofluoroacetamide-based-covalent-inhibitors-for-severe-acute-respiratory-syndrome-coronavirus-2-3cl-protease.html
https://www.medchemexpress.com/mce_publications/36229406.html
https://www.biorxiv.org/content/10.1101/2022.06.05.494897v1.full-text
https://www.fishersci.ie/store/msds?partNumber=11350214&countryCode=IE&language=en
https://www.mdpi.com/1999-4923/14/11/2538
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b1581516#chlorodifluoroacetamide-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1581516#chlorodifluoroacetamide-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1581516#chlorodifluoroacetamide-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1581516#chlorodifluoroacetamide-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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